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Cat. No.: B086334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxyethanol, also known by trade names such as Cellosolve, is a versatile solvent with a

range of applications in organic synthesis.[1][2] Its unique combination of a hydroxyl group and

an ether linkage imparts both polar and non-polar characteristics, making it miscible with water

and many organic solvents.[1][3][4] This document provides a comprehensive overview of 2-
Ethoxyethanol's properties, its applications in organic synthesis with generalized protocols,

and important safety considerations.

Physicochemical Properties of 2-Ethoxyethanol
2-Ethoxyethanol is a clear, colorless liquid with a mild, sweet, ether-like odor.[1][3] Its physical

and chemical properties make it a suitable medium for a variety of chemical reactions,

particularly those requiring higher temperatures.
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Property Value References

Molecular Formula C4H10O2 [3]

Molecular Weight 90.12 g/mol [3]

Boiling Point 135 °C (275 °F) [3][5]

Melting Point -70 °C (-94 °F) [5]

Density 0.930 g/cm³ at 20 °C [1]

Flash Point 44 °C (111 °F) [1]

Solubility

Miscible with water, ethanol,

diethyl ether, acetone, and

ethyl acetate.

[1][2][4]

Vapor Pressure 4 mmHg at 20 °C [1]

Refractive Index 1.407 at 20 °C [3]

Advantages and Limitations as a Solvent
Advantages:

High Boiling Point: Its relatively high boiling point of 135 °C allows for conducting reactions at

elevated temperatures, which can increase reaction rates and drive equilibria towards

product formation.[3][5]

Good Solvating Power: Due to its dual functionality (ether and alcohol), 2-Ethoxyethanol
can dissolve a wide range of polar and non-polar compounds, including oils, resins, waxes,

and nitrocellulose.[1][2]

Miscibility: Its miscibility with water and common organic solvents simplifies reaction setup

and workup procedures.[1][3][4]

Protic Nature: The presence of a hydroxyl group allows it to act as a protic solvent, which

can be beneficial in reactions involving proton transfer steps.[1]

Limitations:
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Toxicity: 2-Ethoxyethanol is a significant reproductive toxin and has been shown to cause

developmental and testicular toxicity in animal studies.[6] Its use has been restricted in many

applications due to these health concerns.

Peroxide Formation: Like other ethers, 2-Ethoxyethanol can form explosive peroxides upon

exposure to air and light. It should be stored properly and tested for peroxides before use,

especially before distillation.

Reactivity: The hydroxyl group can participate in reactions, which may be undesirable if it is

intended to be used as an inert solvent.

Applications in Organic Synthesis
While specific literature examples detailing the use of 2-Ethoxyethanol as a primary solvent in

common named organic reactions are not abundant, its properties suggest its utility in several

reaction classes. The following sections provide generalized protocols for such applications.

Disclaimer: These protocols are intended as general guidelines. Researchers should conduct

their own literature search for specific substrates and optimize reaction conditions accordingly.

Due to the toxicity of 2-Ethoxyethanol, all manipulations should be performed in a well-

ventilated fume hood with appropriate personal protective equipment.

General Experimental Workflow
The following diagram illustrates a general workflow for conducting an organic synthesis

reaction using 2-Ethoxyethanol as a solvent.
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General Workflow for Synthesis in 2-Ethoxyethanol
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General Synthetic Workflow
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Nucleophilic Substitution Reactions (e.g., Williamson
Ether Synthesis)
2-Ethoxyethanol's polar, protic nature and high boiling point make it a suitable solvent for

nucleophilic substitution reactions, such as the Williamson ether synthesis, which often require

elevated temperatures to proceed at a reasonable rate.

Generalized Protocol:

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve the alcohol or phenol starting material in 2-Ethoxyethanol.

Base Addition: Add a suitable base (e.g., sodium hydride, potassium carbonate) to the

solution to generate the alkoxide or phenoxide nucleophile.

Alkylating Agent Addition: Slowly add the alkyl halide to the reaction mixture.

Reaction: Heat the mixture to reflux (approximately 135 °C) and monitor the reaction

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature. Quench any

remaining base by carefully adding water or a dilute acid.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent (e.g., diethyl ether, ethyl acetate).

Purification: Wash the combined organic layers with water and brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography or distillation.

The following diagram illustrates the logical relationship in a Williamson ether synthesis.
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Williamson Ether Synthesis Logic
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Williamson Ether Synthesis

Condensation Reactions
The ability of 2-Ethoxyethanol to dissolve a wide range of reactants and its high boiling point

are advantageous for condensation reactions, which often require the removal of a small

molecule byproduct (like water) to drive the reaction to completion.

Generalized Protocol:

Reactant Preparation: Combine the starting materials for the condensation reaction in a

round-bottom flask containing 2-Ethoxyethanol as the solvent.

Catalyst Addition: If required, add an appropriate acid or base catalyst.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b086334?utm_src=pdf-body-img
https://www.benchchem.com/product/b086334?utm_src=pdf-body
https://www.benchchem.com/product/b086334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Heat the reaction mixture to reflux. If water is a byproduct, a Dean-Stark apparatus

can be used to facilitate its removal.

Monitoring: Monitor the reaction progress by analyzing aliquots of the reaction mixture.

Workup and Purification: Upon completion, cool the reaction mixture and proceed with a

standard aqueous workup, extraction, and purification as described in the previous section.

Synthesis of Nanoparticles
2-Ethoxyethanol can act as both a solvent and a reducing agent in the synthesis of inorganic

nanoparticles. Its hydroxyl group can reduce metal salts to their metallic form, and its ether

linkage can help stabilize the forming nanoparticles.

Generalized Protocol for Metal Nanoparticle Synthesis:

Precursor Solution: Dissolve a metal salt precursor (e.g., a metal nitrate or chloride) in 2-
Ethoxyethanol.

Reaction: Heat the solution to a specific temperature (e.g., reflux) to initiate the reduction of

the metal ions and the nucleation and growth of nanoparticles. The reaction time will vary

depending on the desired particle size and morphology.

Stabilization: In some cases, a stabilizing agent may be added to prevent agglomeration of

the nanoparticles.

Isolation: Cool the colloidal solution and isolate the nanoparticles by centrifugation.

Washing: Wash the isolated nanoparticles several times with a suitable solvent (e.g.,

ethanol) to remove any unreacted precursors or byproducts.

Drying: Dry the purified nanoparticles under vacuum.

Safety and Handling
2-Ethoxyethanol is a hazardous substance and must be handled with appropriate safety

precautions.
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Toxicity: It is classified as a reproductive toxin and may cause harm to the unborn child and

impair fertility.[6] It is also harmful if swallowed, inhaled, or absorbed through the skin.

Flammability: 2-Ethoxyethanol is a flammable liquid and its vapors can form explosive

mixtures with air.[3] Keep away from heat, sparks, and open flames.

Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood and wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3] Check for the presence of

peroxides before use, especially if the container has been opened previously.

Conclusion
2-Ethoxyethanol possesses a useful combination of properties for a solvent in organic

synthesis, particularly for reactions requiring high temperatures and good solvation of diverse

reactants. However, its significant toxicity necessitates careful handling and consideration of

safer alternatives. The generalized protocols provided herein offer a starting point for exploring

its use in various synthetic applications, with the strong recommendation that all work be

conducted with strict adherence to safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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